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Compound of Interest

Compound Name: 4,7-Dichloroquinoline

Cat. No.: B193633

Essential Safety and Handling Guide for 4,7-
Dichloroquinoline

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate, essential safety and
logistical information for handling 4,7-Dichloroquinoline, including detailed operational and
disposal plans.

Physicochemical and Hazard Data

A clear understanding of the compound's properties is the first step in safe handling.
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Property Value

Appearance Off-white to brown crystalline powder[1]
Molecular Formula CoHsCI2N[2]

Molecular Weight 198.05 g/mol [2]

CAS Number 86-98-6[1][2]

Boiling Point No data available

Melting Point No data available

Solubility No data available

Flash Point > 93.3 °C (> 200 °F)[3]

H315: Causes skin irritation.[2] H317: May

cause an allergic skin reaction.[4] H319: Causes
Hazard Statements ] S

serious eye irritation.[2] H335: May cause

respiratory irritation.[2][4]

P261: Avoid breathing dust.[2] P280: Wear
protective gloves/protective clothing/eye
protection/face protection.[3][4]

Precautionary Statements P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3][4]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are critical to minimize exposure and ensure
personal safety.
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Area of Protection

Recommended PPE

Safety glasses with side-shields conforming to
EN166 or NIOSH-approved safety goggles.[2][3]

Eye/Face )
A face shield may be necessary for splash
hazards.
Chemical-resistant gloves (e.g., butyl rubber,
Skin neoprene).[5] Lab coat or chemical-resistant

coveralls.[6] Closed-toe shoes.[7]

Respiratory

For nuisance exposures, use a NIOSH-
approved P95 or P100 particulate respirator.[2]
For higher concentrations or in poorly ventilated
areas, a supplied-air respirator or a self-
contained breathing apparatus (SCBA) may be
required.[2] Always use respirators and
components tested and approved under
appropriate government standards such as
NIOSH (US) or CEN (EU).[2]

Experimental Workflow for Safe Handling

A systematic approach to handling 4,7-Dichloroquinoline in the laboratory is essential to

mitigate risks. The following diagram outlines the key steps from preparation to disposal.
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Safe Handling Workflow for 4,7-Dichloroquinoline
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Caption: Logical workflow for the safe handling of 4,7-Dichloroquinoline.
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Standard Operating Procedures

« Ventilation: Always handle 4,7-Dichloroquinoline in a well-ventilated area, preferably in a
chemical fume hood.[3][4]

¢ Avoid Dust: Minimize the generation of dust when handling the solid form.[1][4]

o Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or
smoking.[1][4] Contaminated work clothing should not be allowed out of the workplace and
should be laundered separately before reuse.[4]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3] Keep
away from incompatible materials such as strong oxidizing agents.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1] Seek medical attention if irritation develops or
persists.[8]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen.[1] Seek medical attention.[2]

 Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with
water and give 2-4 cupfuls of milk or water.[1] Seek immediate medical attention.[1]

e Evacuate: Evacuate personnel from the spill area.
¢ Ventilate: Ensure adequate ventilation.

o Containment: Wearing appropriate PPE, sweep up the solid material, avoiding dust
generation, and place it into a suitable, closed container for disposal.[1][3]

o Decontamination: Clean the spill area thoroughly with soap and water.

o Waste Characterization: All waste containing 4,7-Dichloroquinoline must be treated as
hazardous waste.
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e Solid Waste: Collect solid waste, including contaminated PPE, in a labeled, sealed container.
e Liquid Waste: Collect solutions of 4,7-Dichloroquinoline in a labeled, sealed container.

» Disposal Method: Dispose of all waste through a licensed professional waste disposal
service.[3] Do not allow the chemical to enter drains.[2][3] One recommended method is to
dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[3] All disposal must be in accordance with local,
state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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